Cas no 70685-15-3 (1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE)

• Product Name: 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE
• CAS No: 70685-15-3
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 3192234
• PubChem ID: 54368906
• Update Time: 2025-06-10

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE Chemical and Physical Properties

Names and Identifiers

• 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE
• 70685-15-3
• 1,?4,?7-?Trioxacyclohexadecan?e-?8,?16-?dione
• SCHEMBL7106267

• Inchi： 1S/C13H22O5/c14-12-6-4-2-1-3-5-7-13(15)18-11-9-16-8-10-17-12/h1-11H2
• InChI Key： URTFVVFOWFKSKX-UHFFFAOYSA-N
• SMILES： O1CCOCCOC(CCCCCCCC1=O)=O

Computed Properties

• Exact Mass: 258.14672380g/mol
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Additional information on 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE

Comprehensive Introduction to 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE (CAS No. 70685-15-3)

1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE (CAS No. 70685-15-3) is a cyclic ester compound with a unique molecular structure, featuring three oxygen atoms integrated into a 16-membered ring. This macrocyclic compound has garnered significant attention in organic chemistry and material science due to its potential applications in coordination chemistry, supramolecular assemblies, and drug delivery systems. Researchers are particularly interested in its ability to form stable complexes with metal ions, making it a candidate for catalysis and sensor development.

The compound's systematic name, 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE, reflects its structural features: a 16-membered ring (hexadecane) with three ether oxygen atoms (trioxa) and two ketone functional groups (dione). This heterocyclic dione is often studied alongside other macrocyclic polyethers due to its resemblance to crown ethers, which are known for their ion-binding properties. Current trends in green chemistry have spurred investigations into its role in sustainable synthesis and biodegradable materials.

In recent years, CAS No. 70685-15-3 has been explored for its potential in pharmaceutical intermediates. Its cyclic ester backbone shows compatibility with biocompatible polymers, aligning with the growing demand for biomedical applications. Questions frequently searched in academic databases include "1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE solubility" and "synthesis optimization of CAS 70685-15-3," indicating strong interest in its physicochemical properties and scalable production methods.

From a materials science perspective, this compound's thermal stability and crystallinity make it suitable for advanced polymer blends. Industry researchers are examining its use in high-performance coatings and nanocomposites, where its ring strain energy and conformational flexibility play critical roles. The compound's structure-activity relationship is also a hot topic in computational chemistry studies.

Environmental considerations have led to studies on the biodegradation pathways of 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE, particularly its behavior in aqueous systems. With increasing regulatory focus on chemical safety, data about its ecotoxicity profile are being actively generated. The compound's low volatility and hydrolysis resistance position it favorably compared to linear analogs in certain applications.

Analytical characterization of CAS 70685-15-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its macrocyclic conformation. Recent publications highlight improved purification techniques using chromatographic methods, addressing earlier challenges with byproduct separation. These advancements support its growing use in high-purity applications.

The commercial availability of 1,4,7-TRIOXACYCLOHEXADECANE-8,16-DIONE remains limited to specialized suppliers, reflecting its status as a research-grade chemical. However, patent literature suggests expanding interest in its derivatives for electronic materials and energy storage applications. Its redox-active properties are being evaluated for potential use in organic batteries and conductive polymers.